Cas no 2228787-01-5 (5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228787-01-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6191060
• PubChem ID: 165758029
• Update Time: 2025-06-28

5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one
• 2228787-01-5
• EN300-1821891

• Inchi： 1S/C11H13NO4/c1-2-15-8-5-3-4-7(10(8)13)9-6-12-11(14)16-9/h3-5,9,13H,2,6H2,1H3,(H,12,14)
• InChI Key： NBVWHPZJWWBRBE-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC=C(C=1O)OCC)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228787-01-5)

5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one, identified by the CAS number 2228787-01-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazolidinone class, a scaffold known for its versatile biological activities and structural adaptability in drug design. The presence of both hydroxyl and ethoxy substituents in its aromatic ring enhances its potential for interactions with biological targets, making it a promising candidate for further exploration in therapeutic applications.

The structural motif of 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one incorporates a phenolic moiety linked to an oxazolidinone ring. This configuration is particularly intriguing due to the ability of oxazolidinones to act as chiral auxiliaries or scaffolds in the development of enantiomerically pure drugs. The oxazolidinone ring itself is a well-documented pharmacophore, exhibiting properties that facilitate binding to various biological receptors and enzymes. The specific substitution pattern in this compound not only influences its solubility and metabolic stability but also modulates its interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one with high precision. Studies suggest that the hydroxyl group may engage in hydrogen bonding interactions, while the ethoxy substituent could influence electronic distribution across the aromatic system. These interactions are critical for determining the compound's efficacy and selectivity in biological assays.

In the context of drug discovery, 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. The oxazolidinone core can be modified through various chemical transformations to introduce additional functional groups or alter its conformational flexibility. Such modifications are essential for optimizing pharmacokinetic properties and enhancing target specificity.

One of the most compelling aspects of this compound is its reported activity in preclinical models related to inflammation and oxidative stress. The phenolic hydroxyl group is particularly relevant here, as it can participate in redox reactions and influence intracellular signaling pathways. Furthermore, the ethoxy group may contribute to stabilizing the compound's structure under physiological conditions, thereby improving its bioavailability.

The synthesis of 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between β-diketones or β-ketoesters with appropriate phenolic precursors under controlled conditions. Advances in green chemistry have also prompted researchers to explore solvent-free or catalytic methods that minimize waste and energy consumption without compromising product quality.

Evaluation of 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one in cellular assays has revealed promising results regarding its ability to modulate key enzymes involved in inflammatory responses. Specifically, it has shown potential as an inhibitor of lipoxygenase and cyclooxygenase pathways, which are central to the production of pro-inflammatory mediators. These findings align with current trends in developing anti-inflammatory agents that target specific enzymatic cascades rather than broad-spectrum inhibitors.

The compound's structural features also make it an attractive candidate for further development as an antimicrobial agent. The oxazolidinone ring is known to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Additionally, the presence of hydroxyl and ethoxy groups may enhance interactions with bacterial enzymes or receptors, providing a dual mechanism of action against resistant strains.

From a regulatory perspective, 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228787-01-5) must undergo rigorous testing to meet safety and efficacy standards before consideration for clinical use. Preclinical toxicology studies are essential to assess potential side effects or toxicity profiles associated with chronic exposure. Additionally, pharmacokinetic studies will provide critical data on how the body processes this compound over time.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 5-(3-ethoxy-2-hydroxyphenyl)-1,3-oxazolidin-2-one due to their diverse biological activities and synthetic flexibility. Collaborative efforts between academic researchers and industry scientists are accelerating the discovery pipeline by leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD).

In conclusion, 5-(3-Ethoxy - 2 - hydroxyphenyl) - 1 , 3 - ox azo lid ine - 2 - one ( CAS No . 2228787 - 01 - 5 ) represents a significant advancement in medicinal chemistry with potential therapeutic applications spanning inflammation , antimicrobial therapy , and beyond . Its unique structural features offer opportunities for further optimization through rational drug design approaches . As research progresses , this compound may emerge as a valuable asset in addressing unmet medical needs .